Cas no 27835-22-9 (Isothiazole, 3,4-diphenyl-)

• Product Name: Isothiazole, 3,4-diphenyl-
• CAS No: 27835-22-9
• MF: C₁₅H₁₁NS
• MW: 237.319542169571
• CID: 1432593
• Update Time: 2024-08-15

Isothiazole, 3,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Isothiazole, 3,4-diphenyl-

• Inchi： 1S/C15H11NS/c1-3-7-12(8-4-1)14-11-17-16-15(14)13-9-5-2-6-10-13/h1-11H
• InChI Key： ZMXWJWMBKFBJNH-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CC=C2)C(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 237.06133

Experimental Properties

• Density: 1.170±0.06 g/cm3(Predicted)
• Melting Point: 84-84.5 °C
• Boiling Point: 283.8±38.0 °C(Predicted)
• PSA: 12.89
• pka: 2.72±0.22(Predicted)